Cas no 2034505-25-2 (5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one)

• Product Name: 5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one
• CAS No: 2034505-25-2
• MF: C₁₉H₁₅N₅O₂
• MW: 345.354703187943
• CID: 5353347
• Update Time: 2025-06-08

5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazole-3-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
• 5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one

• Inchi： 1S/C19H15N5O2/c25-18-13-11-23(10-8-14(13)20-16-7-3-4-9-24(16)18)19(26)17-12-5-1-2-6-15(12)21-22-17/h1-7,9H,8,10-11H2,(H,21,22)
• InChI Key： XCFJECNWDCRQHI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCN(C(C3C4C=CC=CC=4NN=3)=O)C2)N=C2C=CC=CN12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 781
• XLogP3: 1.1
• Topological Polar Surface Area: 81.7

Additional information on 5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one

Comprehensive Overview of 5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 2034505-25-2)

The compound 5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 2034505-25-2) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique tricyclic scaffold and indazole carbonyl moiety make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for novel small-molecule inhibitors in precision medicine.

One of the most searched topics in pharmaceutical research is the development of selective kinase inhibitors, and this compound's structural complexity positions it as a potential key player. The 1,5,9-triazatricyclo core is reminiscent of other successful drug-like molecules, which often exhibit improved binding affinity and metabolic stability. This has led to increased interest in its structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design.

From a synthetic perspective, the 5-(1H-indazole-3-carbonyl) derivative presents challenges and opportunities for organic chemists. Its multicyclic framework requires innovative synthetic routes, a subject frequently searched in methodology papers and patent literature. The presence of both hydrogen bond donors and acceptors in its structure also makes it a compelling case study for molecular docking simulations, a technique widely discussed in bioinformatics forums.

In the context of drug discovery trends, this compound aligns with the industry's shift toward fragment-based drug design. Its tricyclic system could serve as a versatile pharmacophore, a concept heavily researched in medicinal chemistry publications. Additionally, its logP and polar surface area values—critical parameters in ADMET prediction—are subjects of ongoing optimization studies, reflecting the pharmaceutical community's focus on drug-likeness and BBB permeability.

The CAS No. 2034505-25-2 has also appeared in discussions about intellectual property in biopharma, with researchers scrutinizing its patent landscape. This ties into broader conversations about drug repurposing and new chemical entities (NCEs), which dominate industry whitepapers and investor reports. Its structural novelty makes it a potential candidate for orphan drug designation, a trending subject in regulatory science.

From a mechanistic standpoint, the indazole-3-carbonyl group is known to interact with ATP-binding pockets, a feature exploited in many targeted therapies. This has sparked investigations into its potential against resistant mutations, a pressing issue in oncology research. Computational studies using molecular dynamics simulations—frequently searched in cheminformatics databases—are underway to explore its conformational flexibility and binding kinetics.

In summary, 5-(1H-indazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one represents a fascinating intersection of chemical innovation and therapeutic potential. Its study addresses multiple high-impact research questions, from synthetic accessibility to biological efficacy, making it a compound of enduring interest in academic and industrial laboratories worldwide.